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Compound of Interest

Compound Name: Methyl Diethyldithiocarbamate-d3

Cat. No.: B12405502 Get Quote

For researchers, scientists, and drug development professionals, the procurement of high-

purity, isotopically labeled compounds is paramount for accurate and reproducible experimental

outcomes. This in-depth technical guide provides a comprehensive overview of sourcing high-

purity Methyl Diethyldithiocarbamate-d3 (MDEDTC-d3), a key metabolite of the drug

disulfiram and a valuable internal standard for analytical studies.

This guide details the synthesis, purification, and quality control of MDEDTC-d3, along with a

practical application in a validated analytical method. All quantitative data is summarized in

structured tables, and detailed methodologies for key experiments are provided. Visual

diagrams generated using the DOT language illustrate critical pathways and workflows.

Sourcing and Key Specifications of Methyl
Diethyldithiocarbamate-d3
Several reputable suppliers offer high-purity Methyl Diethyldithiocarbamate-d3 for research

purposes. When sourcing this compound, it is crucial to obtain a Certificate of Analysis (CoA) to

verify its identity, purity, and isotopic enrichment.
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Supplier Product Code
Purity (by

HPLC)

Isotopic

Enrichment
CAS Number

Clearsynth CS-TB-92777 ≥ 99.5%[1] Not specified 1246816-30-7[1]

LGC Standards TRC-M301702 Not specified Not specified 1246816-30-7[2]

MedchemExpres

s
HY-143850S Not specified Not specified 1246816-30-7[3]

Shimadzu C5452 ≥ 98.00 % ≥ 98% ²H 1246816-30-7[4]

Key Chemical Properties:

Property Value Reference

Molecular Formula C₆H₁₀D₃NS₂ [1]

Molecular Weight 166.32 g/mol [1]

IUPAC Name
trideuteriomethyl N,N-

diethylcarbamodithioate
[5]

Synonyms
Methyl-d3 N,N-

diethyldithiocarbamate
[2]

Synthesis and Purification
While a detailed, step-by-step published protocol for the synthesis of S-trideuteriomethyl N,N-

diethyldithiocarbamate is not readily available, a plausible and effective synthesis can be

derived from established methods for dithiocarbamate formation and alkylation.

Proposed Synthesis Workflow
The synthesis of Methyl Diethyldithiocarbamate-d3 can be achieved through a two-step

process: the formation of sodium diethyldithiocarbamate followed by its alkylation with a

trideuteriomethylating agent.
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Step 1: Formation of Sodium Diethyldithiocarbamate

Step 2: S-Alkylation with Trideuteriomethyl Iodide

Diethylamine

Reaction Mixture

Carbon Disulfide Sodium Hydroxide

Sodium Diethyldithiocarbamate

Alkylation Reaction

Nucleophilic Addition

Trideuteriomethyl Iodide

Methyl Diethyldithiocarbamate-d3

SN2 Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. clearsynth.com [clearsynth.com]

2. Methyl Diethyldithiocarbamate-d3 | LGC Standards [lgcstandards.com]

3. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12405502?utm_src=pdf-body-img
https://www.benchchem.com/product/b12405502?utm_src=pdf-custom-synthesis
https://clearsynth.com/product/methyl-diethyldithiocarbamate-d3
https://www.lgcstandards.com/DE/en/Methyl-Diethyldithiocarbamate-d3/p/TRC-M301702
https://www.medchemexpress.com/methyl-diethyldithiocarbamate-d3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. schd-shimadzu.com [schd-shimadzu.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Sourcing High-Purity Methyl Diethyldithiocarbamate-d3:
A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405502#sourcing-high-purity-methyl-
diethyldithiocarbamate-d3-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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